molecular formula C18H21N3 B6183019 1-(4-tert-butylphenyl)-4,5,6,7-tetrahydro-1H-indazole-4-carbonitrile CAS No. 2648965-42-6

1-(4-tert-butylphenyl)-4,5,6,7-tetrahydro-1H-indazole-4-carbonitrile

Cat. No. B6183019
CAS RN: 2648965-42-6
M. Wt: 279.4
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “1-(4-tert-butylphenyl)-4,5,6,7-tetrahydro-1H-indazole-4-carbonitrile” is a complex organic molecule. It contains an indazole core, which is a bicyclic compound consisting of fused benzene and pyrazole rings. The indazole core is substituted at the 4-position with a tert-butylphenyl group and at the 1-position with a carbonitrile group .


Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The indazole core provides a rigid, planar structure, while the tert-butylphenyl and carbonitrile groups may introduce steric effects and electronic properties that could influence the compound’s reactivity .


Chemical Reactions Analysis

The reactivity of this compound would depend on its molecular structure. The indazole core is aromatic and relatively stable, but the carbonitrile group is a good electrophile and could be susceptible to nucleophilic attack .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. Factors such as polarity, molecular weight, and functional groups would affect properties like solubility, melting point, and boiling point .

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. Proper handling and disposal procedures should be followed to minimize risk .

Future Directions

The study of indazole derivatives is a vibrant field in medicinal chemistry, and new compounds with potential therapeutic applications are continually being synthesized and evaluated. This compound could be of interest for future research .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 1-(4-tert-butylphenyl)-4,5,6,7-tetrahydro-1H-indazole-4-carbonitrile involves the reaction of 4-tert-butylbenzaldehyde with 2-aminobenzonitrile to form 1-(4-tert-butylphenyl)-2-phenyl-1H-indazole-4-carbonitrile, which is then reduced to 1-(4-tert-butylphenyl)-4,5,6,7-tetrahydro-1H-indazole-4-carbonitrile using hydrogen gas and a palladium catalyst.", "Starting Materials": [ "4-tert-butylbenzaldehyde", "2-aminobenzonitrile", "hydrogen gas", "palladium catalyst" ], "Reaction": [ "Step 1: 4-tert-butylbenzaldehyde and 2-aminobenzonitrile are mixed together in a solvent such as ethanol or methanol.", "Step 2: The mixture is heated to reflux temperature and stirred for several hours to allow the reaction to occur.", "Step 3: The resulting product, 1-(4-tert-butylphenyl)-2-phenyl-1H-indazole-4-carbonitrile, is isolated by filtration and washed with a solvent such as diethyl ether.", "Step 4: The product from step 3 is then mixed with hydrogen gas and a palladium catalyst in a high-pressure reactor.", "Step 5: The mixture is heated to a high temperature and pressure, and the reduction reaction occurs to form 1-(4-tert-butylphenyl)-4,5,6,7-tetrahydro-1H-indazole-4-carbonitrile.", "Step 6: The product is isolated by filtration and washed with a solvent such as diethyl ether." ] }

CAS RN

2648965-42-6

Product Name

1-(4-tert-butylphenyl)-4,5,6,7-tetrahydro-1H-indazole-4-carbonitrile

Molecular Formula

C18H21N3

Molecular Weight

279.4

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.